Cas no 2171811-07-5 (3-bromo-1-(4-chloro-3-methylphenyl)methylpyrrolidine)

• Product Name: 3-bromo-1-(4-chloro-3-methylphenyl)methylpyrrolidine
• CAS No: 2171811-07-5
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 6182946
• PubChem ID: 165531408
• Update Time: 2025-06-14

3-bromo-1-(4-chloro-3-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(4-chloro-3-methylphenyl)methylpyrrolidine
• EN300-1282812
• 3-bromo-1-[(4-chloro-3-methylphenyl)methyl]pyrrolidine
• 2171811-07-5

• Inchi： 1S/C12H15BrClN/c1-9-6-10(2-3-12(9)14)7-15-5-4-11(13)8-15/h2-3,6,11H,4-5,7-8H2,1H3
• InChI Key： KRCSXXUUXGUVTC-UHFFFAOYSA-N
• SMILES： BrC1CCN(CC2C=CC(=C(C)C=2)Cl)C1

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 3.2Ų

Additional information on 3-bromo-1-(4-chloro-3-methylphenyl)methylpyrrolidine

Comprehensive Overview of 3-bromo-1-(4-chloro-3-methylphenyl)methylpyrrolidine (CAS No. 2171811-07-5)

The compound 3-bromo-1-(4-chloro-3-methylphenyl)methylpyrrolidine (CAS No. 2171811-07-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolidine core substituted with a bromo group and a (4-chloro-3-methylphenyl)methyl moiety, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for halogenated pyrrolidine derivatives like 3-bromo-1-(4-chloro-3-methylphenyl)methylpyrrolidine has surged due to their role in modulating biological activity. The presence of both bromine and chlorine atoms enhances the compound's reactivity, enabling selective functionalization in multi-step syntheses. This characteristic aligns with the growing trend of fragment-based drug design, where small molecular fragments are used to build complex pharmacophores. The compound's lipophilicity and steric properties also make it valuable for optimizing drug-like properties in medicinal chemistry campaigns.

From an industrial perspective, CAS 2171811-07-5 is frequently discussed in the context of green chemistry and sustainable synthesis. Modern researchers prioritize eco-friendly protocols for introducing halogens into heterocycles, and this compound serves as a case study for atom-efficient bromination techniques. Its stability under various conditions makes it suitable for high-throughput screening libraries, addressing the pharmaceutical industry's need for diverse chemical space exploration. Notably, the 3-methylphenyl substitution pattern contributes to improved metabolic stability—a key consideration in contemporary ADME/Tox profiling.

The structural features of 3-bromo-1-(4-chloro-3-methylphenyl)methylpyrrolidine have sparked interest in computational chemistry circles. Molecular docking studies suggest potential interactions with G-protein-coupled receptors (GPCRs), particularly those involved in central nervous system regulation. This aligns with current therapeutic trends targeting neurodegenerative diseases and mood disorders. Additionally, the compound's cLogP value and hydrogen bond acceptor/donor count position it favorably within Lipinski's Rule of Five parameters—a frequent search topic among drug discovery professionals.

Quality control of 2171811-07-5 requires advanced analytical techniques. Recent publications highlight the use of LC-MS and NMR spectroscopy for characterizing this compound, reflecting the broader industry shift toward hyphenated analytical methods. The 4-chloro-3-methylphenyl group produces distinctive aromatic proton signals, while the pyrrolidine protons exhibit characteristic coupling patterns—information highly relevant to synthetic chemists verifying compound identity. These analytical aspects connect with the increasing focus on quality-by-design (QbD) principles in chemical manufacturing.

Emerging applications of 3-bromo-1-(4-chloro-3-methylphenyl)methylpyrrolidine extend to material science, where its incorporation into organic semiconductors is being investigated. The compound's ability to influence electron transport properties when integrated into π-conjugated systems responds to the growing demand for organic electronic materials. This interdisciplinary potential makes CAS 2171811-07-5 a subject of interest in both chemical and materials science literature, bridging traditional boundaries between these fields.

Safety assessments of halogenated pyrrolidine compounds emphasize proper handling procedures, though 2171811-07-5 is not classified as hazardous under standard regulations. Its thermal stability data—often searched by process chemists—supports its use in scale-up reactions under controlled conditions. The compound's crystallinity and solubility profile are additional practical considerations for industrial applications, particularly in continuous flow chemistry systems gaining popularity in modern laboratories.

Patent literature reveals innovative uses of 3-bromo-1-(4-chloro-3-methylphenyl)methylpyrrolidine in catalytic asymmetric synthesis, addressing the pharmaceutical industry's need for chiral building blocks. The stereocenter in the pyrrolidine ring enables diastereoselective transformations, a feature increasingly important in the development of single-enantiomer drugs. This application connects with current regulatory emphasis on chiral purity in active pharmaceutical ingredients (APIs)—a hot topic in regulatory affairs discussions.

Environmental fate studies of 2171811-07-5 indicate moderate persistence, prompting research into biodegradation pathways for similar structures. These investigations align with the European Chemicals Agency (ECHA) guidelines and respond to growing concerns about persistent organic pollutants. The compound's structure-activity relationship (SAR) data contributes to predictive models for ecotoxicity assessment—an area receiving increased attention in green pharmacy initiatives.

In summary, 3-bromo-1-(4-chloro-3-methylphenyl)methylpyrrolidine represents a multifaceted chemical entity with expanding applications across scientific disciplines. Its value as a synthetic intermediate, combined with emerging roles in materials development and drug discovery, ensures continued relevance in research publications and industrial processes. The compound's unique structural features and adaptable chemistry position it as a noteworthy subject in the evolving landscape of specialty chemicals and applied molecular design.